Cas no 12069-89-5 (Molybdenum carbide)

• Product Name: Molybdenum carbide
• CAS No: 12069-89-5
• MF: CMo₂
• MW: 203.890705108643
• MDL: MFCD00014218
• CID: 86645
• PubChem ID: 24864823
• Update Time: 2025-05-20

Molybdenum carbide Chemical and Physical Properties

Names and Identifiers

• Molybdenum carbide
• Molybdenumcarbidegraypowder
• methane,molybdenum
• Dimolybdenum carbide
• EINECS 235-115-7
• methane-molybdenum(1:2)
• Molybdenum carbide(Mo2C)
• MO2C 160
• Molybdenum carbide (mo2C)
• Molybdenum carbide -325 mesh, 99.5%
• Molybdenum carbide, 99.95% trace metals basis
• Molybdenum carbide powder (Mo2C)
• metel basismethane molybdenum
• MO2C 300

• MDL： MFCD00014218
• Inchi： 1S/C.2Mo
• InChI Key： QIJNJJZPYXGIQM-UHFFFAOYSA-N
• SMILES： C(=[Mo])=[Mo]

Computed Properties

• Exact Mass: 207.81100
• Monoisotopic Mass: 211.842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: It is a silver gray metallic powder with 5.89% carbon (theoretical binding amount). Hexagonal columnar crystals.
• Density: 9,18 g/cm3
• Melting Point: 2687°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -0.27830
• Solubility: Not determined

Molybdenum carbide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Molybdenum carbide

Advanced Properties and Applications of Molybdenum Carbide (CAS No. 12069-89-5)

Molybdenum carbide, also known as Molybdenum Carbide (CAS No. 12069-89-5), is a refractory material with exceptional thermal and mechanical properties, making it a subject of intense research in materials science and engineering. The compound, represented by the chemical formula Mo₂C or MoC, is widely recognized for its high hardness, thermal stability, and catalytic activity. Recent advancements in synthesis techniques and characterization methods have further enhanced our understanding of its properties and potential applications.

The synthesis of Molybdenum Carbide typically involves carburization of molybdenum metal or its oxides under controlled conditions. Researchers have explored various methods, including thermal decomposition of precursors, carbothermal reduction, and chemical vapor deposition (CVD). These methods have been optimized to achieve high-purity Molybdenum Carbide with tailored microstructures, enabling its use in demanding environments such as high-temperature applications and corrosion-resistant coatings.

One of the most promising areas of research involving Molybdenum Carbide is its application as a catalyst in energy-related processes. Recent studies have demonstrated its exceptional catalytic performance in hydrogen evolution reactions (HER) and carbon dioxide reduction. The unique electronic structure of Molybdenum Carbide, which combines the characteristics of transition metals and carbon-based materials, facilitates efficient charge transfer and surface reactivity. This makes it a strong candidate for next-generation energy storage and conversion systems.

In the field of tribology, Molybdenum Carbide has shown remarkable wear resistance and low friction properties, making it ideal for use in sliding contact applications such as bearings and seals. Advanced characterization techniques like X-ray photoelectron spectroscopy (XPS) and transmission electron microscopy (TEM) have provided insights into the surface chemistry and microstructural features responsible for these properties. Researchers are now exploring ways to enhance its tribological performance through surface modifications and composite formulations.

The electronic properties of Molybdenum Carbide have also garnered significant attention due to its potential in electronic devices and sensors. Its high electrical conductivity and thermal stability make it suitable for applications in high-temperature electronics and thermoelectric materials. Recent studies have focused on doping strategies to further tailor its electronic properties, opening new avenues for device integration.

In summary, Molybdenum Carbide (CAS No. 12069-89-5) is a multifunctional material with a wide range of applications across various industries. Ongoing research continues to uncover new possibilities for this remarkable compound, driven by advancements in synthesis techniques, characterization methods, and theoretical modeling. As our understanding of its properties deepens, we can expect to see even more innovative uses of Molybdenum Carbide in the coming years.